Cas no 2171249-17-3 ((2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid)
(2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid
- (2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid
- EN300-1566690
- 2171249-17-3
-
- Inchi: 1S/C27H32N2O6/c30-23(25(32)33)16-28-24(31)12-15-27(13-6-1-7-14-27)29-26(34)35-17-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22-23,30H,1,6-7,12-17H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m0/s1
- InChI Key: YGGJFUXXACHXRA-QHCPKHFHSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CCC(NC[C@@H](C(=O)O)O)=O)CCCCC1)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 125Ų
(2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1566690-0.05g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 0.05g |
$2306.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-0.1g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 0.1g |
$2415.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-0.25g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 0.25g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-0.5g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 0.5g |
$2635.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-1.0g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 1g |
$2745.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-2.5g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 2.5g |
$5380.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-5.0g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 5g |
$7961.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-10.0g |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 10g |
$11805.0 | 2023-06-04 | ||
| Enamine | EN300-1566690-50mg |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1566690-100mg |
(2S)-3-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-2-hydroxypropanoic acid |
2171249-17-3 | 100mg |
$2415.0 | 2023-09-24 |
(2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid
(2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid and Its Significance in Modern Chemical Biology
The compound with the CAS number 2171249-17-3 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel therapeutic agents. This compound, formally known as (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid, has garnered significant attention due to its unique structural features and potential biological activities. The intricate architecture of this molecule, characterized by a chiral center and multiple functional groups, makes it a promising candidate for further exploration in drug discovery and molecular medicine.
In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while overcoming limitations such as poor bioavailability and susceptibility to enzymatic degradation. The structure of (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid incorporates elements that are reminiscent of peptide sequences, making it an excellent candidate for studying peptidomimetic strategies. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis to protect amino groups during coupling reactions. This modification not only enhances the stability of the molecule but also allows for precise control over its synthesis.
The chiral center at the (2S) position is another critical feature that contributes to the compound's biological relevance. Chirality plays a crucial role in the pharmacological activity of many drugs, as enantiomers can exhibit vastly different biological effects. The stereochemistry of (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid has been carefully engineered to ensure optimal interaction with biological targets. This level of structural precision is essential for achieving high efficacy and minimal side effects in therapeutic applications.
Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, its structural motif suggests that it may interact with proteases and other enzymes involved in inflammation and cell signaling. The fluorenylmethoxycarbonyl group provides a handle for further derivatization, allowing researchers to fine-tune the properties of the molecule for specific applications. This flexibility makes it an attractive scaffold for designing novel inhibitors or agonists.
The hydroxypropanoic acid moiety at the 2-position adds another layer of complexity to the molecule's behavior. This functional group can participate in hydrogen bonding interactions, which are critical for binding affinity and specificity. Additionally, it can influence the solubility and metabolic stability of the compound, making it an important consideration in drug design. By optimizing this feature, researchers can enhance the pharmacokinetic properties of (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid, ensuring better absorption, distribution, metabolism, excretion, and toxicity profiles.
In the context of current research trends, this compound aligns well with efforts to develop targeted therapies that leverage small-molecule inhibitors. The ability to modulate enzyme activity with high precision is crucial for treating complex diseases such as cancer and autoimmune disorders. The structural features of (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid make it a versatile tool for exploring new therapeutic strategies. Its design allows for selective interaction with specific targets while minimizing off-target effects.
The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step process involves careful manipulation of protecting groups and stereochemistry to achieve the desired product. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and yield. These improvements are essential for enabling large-scale production and further exploration of its potential applications.
The implications of this research extend beyond academic curiosity. The development of novel compounds like (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid has practical implications for drug discovery pipelines. By providing new molecular entities with unique properties, researchers can accelerate the identification and optimization of lead compounds for clinical development. This approach is particularly valuable in areas where existing treatments are limited or ineffective.
Future directions for research on this compound include exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide insights into how the molecule binds to its targets and how its structure influences its activity. Additionally, computational modeling can be employed to predict potential drug-like properties and guide further optimization efforts.
The broader impact of this work lies in its contribution to the field of chemical biology as a whole. By developing innovative molecules like (2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid, researchers are pushing the boundaries of what is possible in drug discovery and molecular medicine. These advancements not only enhance our understanding of biological processes but also pave the way for new therapeutic interventions that address unmet medical needs.
2171249-17-3 ((2S)-3-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)